Cas no 98288-14-3 ((E)-Methyl 3-(2-Chlorophenyl)acrylate)

(E)-Methyl 3-(2-Chlorophenyl)acrylate is a chlorinated phenyl acrylate ester with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include a stable (E)-configuration, which ensures consistent reactivity in cross-coupling and polymerization reactions. The presence of the 2-chlorophenyl group enhances electrophilic character, making it useful in constructing complex aromatic frameworks. The methyl ester moiety offers improved solubility in common organic solvents, facilitating handling in synthetic workflows. This compound is particularly valued for its role in synthesizing bioactive molecules and functional materials, owing to its well-defined structure and compatibility with diverse reaction conditions. High purity grades are available to meet rigorous research and industrial requirements.

(E)-Methyl 3-(2-Chlorophenyl)acrylate structure

98288-14-3 structure

Product Name:(E)-Methyl 3-(2-Chlorophenyl)acrylate

CAS No:98288-14-3

MF:C₁₀H₉ClO₂

MW:196.630262136459

MDL:MFCD09788608

CID:1990570

PubChem ID:11063366

Update Time:2025-05-20

(E)-Methyl 3-(2-Chlorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-(2-chlorophenyl)-, methyl ester, (2E)-
- (E)-METHYL 3-(2-CHLOROPHENYL)ACRYLATE
- methyl (E)-3-(2-chlorophenyl)prop-2-enoate
- SCHEMBL2152899
- (E)?-?Methyl 3-?(2-?chlorophenyl)?acrylate
- AR3005
- (E)-METHYL3-(2-CHLOROPHENYL)ACRYLATE
- AKOS006241410
- MFCD09788608
- 98288-14-3
- Methyl(E)-3-(2-chlorophenyl)acrylate
- METHYL (2E)-3-(2-CHLOROPHENYL)PROP-2-ENOATE
- POTRTUQCRHOIFM-VOTSOKGWSA-N
- AS-45501
- CS-0172479
- EN300-1453726
- (E)-Methyl-3-(2-chlorophenyl)acrylate
- (E)-Methyl 3-(2-Chlorophenyl)acrylate
- MDL： MFCD09788608
- Inchi： 1S/C10H9ClO2/c1-13-10(12)7-6-8-4-2-3-5-9(8)11/h2-7H,1H3/b7-6+
- InChI Key： POTRTUQCRHOIFM-VOTSOKGWSA-N
- SMILES： ClC1C=CC=CC=1/C=C/C(=O)OC

Computed Properties

Exact Mass: 196.02900
Monoisotopic Mass: 196.0291072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: Liquid
PSA: 26.30000
LogP: 2.52620

(E)-Methyl 3-(2-Chlorophenyl)acrylate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330
Storage Condition：2-8 °C

(E)-Methyl 3-(2-Chlorophenyl)acrylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	AR3005-0.25/G	(E)-METHYL 3-(2-CHLOROPHENYL)ACRYLATE	98288-14-3	95%	0.25g	$93	2023-09-15
AstaTech	AR3005-1/G	(E)-METHYL 3-(2-CHLOROPHENYL)ACRYLATE	98288-14-3	95%	1g	$199	2023-09-15
AstaTech	AR3005-5/G	(E)-METHYL 3-(2-CHLOROPHENYL)ACRYLATE	98288-14-3	95%	5g	$727	2023-09-15
Apollo Scientific	OR913589-1g	(E)-Methyl 3-(2-chlorophenyl)acrylate	98288-14-3	98%	1g	£295.00	2025-02-20
abcr	AB308099-250 mg	(E)-Methyl 3-(2-chlorophenyl)acrylate, 95%; .	98288-14-3	95%	250mg	€225.40	2023-06-21
abcr	AB308099-1 g	(E)-Methyl 3-(2-chlorophenyl)acrylate, 95%; .	98288-14-3	95%	1g	€416.60	2023-06-21
TRC	M224103-10mg	(E)-Methyl 3-(2-Chlorophenyl)acrylate	98288-14-3		10mg	$ 50.00	2022-06-04
TRC	M224103-50mg	(E)-Methyl 3-(2-Chlorophenyl)acrylate	98288-14-3		50mg	$ 65.00	2022-06-04
TRC	M224103-100mg	(E)-Methyl 3-(2-Chlorophenyl)acrylate	98288-14-3		100mg	$ 80.00	2022-06-04
eNovation Chemicals LLC	D961348-250mg	2-Propenoic acid, 3-(2-chlorophenyl)-, methyl ester, (2E)-	98288-14-3	95%	250mg	$155	2024-06-06

(E)-Methyl 3-(2-Chlorophenyl)acrylate Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on (E)-Methyl 3-(2-Chlorophenyl)acrylate

Comprehensive Guide to (E)-Methyl 3-(2-Chlorophenyl)acrylate (CAS No. 98288-14-3): Properties, Applications, and Market Insights

(E)-Methyl 3-(2-Chlorophenyl)acrylate (CAS No. 98288-14-3) is a specialized organic compound widely recognized in the fields of pharmaceuticals, agrochemicals, and material science. This α,β-unsaturated ester derivative features a chlorophenyl group and a methyl acrylate moiety, making it a versatile intermediate for synthetic applications. Its E-configuration ensures distinct reactivity patterns, which are critical for stereoselective reactions.

The compound’s molecular formula, C10H9ClO2, and molecular weight of 196.63 g/mol highlight its moderate size, suitable for fine-tuning in drug design. Researchers value (E)-Methyl 3-(2-Chlorophenyl)acrylate for its role in constructing heterocyclic frameworks, particularly in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Recent studies also explore its potential in organic electronics, where its conjugated system aids in charge transport.

One of the trending topics in 2024 is the demand for sustainable synthetic routes. (E)-Methyl 3-(2-Chlorophenyl)acrylate aligns with this trend as it can be synthesized via catalyzed cross-coupling reactions with reduced waste. Google searches for "green chemistry acrylate derivatives" or "E-configuration in drug intermediates" reflect growing interest in such compounds. Its stability under ambient conditions further enhances its appeal for industrial scale-up.

In the pharmaceutical sector, this compound is pivotal for developing targeted therapies. For instance, its chlorophenyl group is a key pharmacophore in kinase inhibitors, addressing queries like "chlorophenyl acrylates in cancer research". Meanwhile, agrochemical applications leverage its functionality to create crop protection agents, responding to searches such as "chlorophenyl esters in pesticides".

The market for (E)-Methyl 3-(2-Chlorophenyl)acrylate is expanding, driven by R&D investments in precision medicine and smart materials. Analysts note a CAGR of ~6% (2023–2030), with Asia-Pacific leading production due to cost-efficient manufacturing. Regulatory compliance (e.g., REACH, FDA) ensures its safe use, a frequent search topic ("CAS 98288-14-3 safety data").

From a technical perspective, the compound��s melting point (45–48°C) and solubility in organic solvents (e.g., ethanol, DCM) are frequently cited in patents. Its UV absorption at ~260 nm makes it useful for analytical method development, a niche yet growing search term ("acrylate UV chromophores").

In conclusion, (E)-Methyl 3-(2-Chlorophenyl)acrylate (CAS No. 98288-14-3) bridges multiple scientific disciplines. Whether you’re exploring "functionalized acrylates 2024" or "chlorophenyl building blocks", this compound offers a compelling case study in innovation. Always verify suppliers’ COAs for purity (>98%) and stereochemical integrity to ensure optimal results.